Cas no 84214-68-6 (Butanedioic acid, mercapto-, monohexyl ester)

• Product Name: Butanedioic acid, mercapto-, monohexyl ester
• CAS No: 84214-68-6
• MF: C₁₀H₁₇O₄S
• MW: 233.304582357407
• CID: 667591
• PubChem ID: 71414702
• Update Time: 2025-04-19

Butanedioic acid, mercapto-, monohexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, mercapto-, monohexyl ester
• 4-hexoxy-4-oxo-3-sulfanylbutanoate
• 4-(HEXYLOXY)-4-OXO-3-SULFANYLBUTANOATE
• DTXSID80834143
• 84214-68-6

• Inchi： 1S/C10H18O4S/c1-2-3-4-5-6-14-10(13)8(15)7-9(11)12/h8,15H,2-7H2,1H3,(H,11,12)/p-1
• InChI Key： AKWLSBGVYJYBAL-UHFFFAOYSA-M
• SMILES： SC(CC(=O)[O-])C(=O)OCCCCCC

Computed Properties

• Exact Mass: 233.08475519g/mol
• Monoisotopic Mass: 233.08475519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų